Cas no 2138138-28-8 (2-Hexynoic acid, 4-amino-6,6-difluoro-, methyl ester)

• Product Name: 2-Hexynoic acid, 4-amino-6,6-difluoro-, methyl ester
• CAS No: 2138138-28-8
• MF: C₇H₉F₂NO₂
• MW: 177.14866900444
• CID: 5299295
• Update Time: 2025-10-29

2-Hexynoic acid, 4-amino-6,6-difluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-6,6-difluorohex-2-ynoate
• 2-Hexynoic acid, 4-amino-6,6-difluoro-, methyl ester

• Inchi： 1S/C7H9F2NO2/c1-12-7(11)3-2-5(10)4-6(8)9/h5-6H,4,10H2,1H3
• InChI Key： QHOAYEPUMFQPTH-UHFFFAOYSA-N
• SMILES： FC(CC(C#CC(=O)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 2-Hexynoic acid, 4-amino-6,6-difluoro-, methyl ester

Comprehensive Analysis of 2-Hexynoic acid, 4-amino-6,6-difluoro-, methyl ester (CAS No. 2138138-28-8)

The compound 2-Hexynoic acid, 4-amino-6,6-difluoro-, methyl ester (CAS No. 2138138-28-8) is a fluorinated organic ester with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a difluoro substitution and an amino group, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its role in developing novel bioactive molecules, particularly in the context of drug discovery and crop protection.

One of the key attributes of 2-Hexynoic acid, 4-amino-6,6-difluoro-, methyl ester is its versatility in organic synthesis. The presence of both fluoro and amino functional groups allows for selective modifications, enabling the creation of derivatives with tailored properties. This aligns with current trends in green chemistry, where efficiency and sustainability are prioritized. The compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry, addressing the growing demand for accelerated R&D processes.

In the pharmaceutical sector, 2-Hexynoic acid derivatives are being explored for their potential in targeted therapies. The difluoro moiety, in particular, is known to enhance metabolic stability and bioavailability, which are critical factors in drug design. Recent studies highlight its relevance in kinase inhibitors and antibacterial agents, topics frequently searched by professionals in the field. Additionally, its ester form (methyl ester) offers improved solubility, a property highly sought after in formulation development.

From an agrochemical perspective, 4-amino-6,6-difluoro-2-hexynoic acid methyl ester is gaining attention as a precursor for pesticide synthesis. The incorporation of fluorine atoms is a proven strategy to increase the efficacy of crop protection agents, a trend reflected in the rise of fluoro-agrochemicals in market reports. This compound's potential to contribute to sustainable agriculture aligns with global efforts to reduce environmental impact while maintaining high yields—a topic frequently queried in agricultural innovation forums.

The synthesis and characterization of CAS No. 2138138-28-8 involve advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency. These methods are integral to quality control in industrial settings, another area of high search volume among chemists and manufacturers. Furthermore, the compound's compatibility with flow chemistry systems underscores its relevance in modern process optimization strategies.

In conclusion, 2-Hexynoic acid, 4-amino-6,6-difluoro-, methyl ester represents a compelling case study in the intersection of fluorine chemistry and applied sciences. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—demonstrate its value in addressing contemporary challenges. As research continues to uncover new uses, this compound is poised to remain a topic of interest in both academic and industrial circles.